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Compound of Interest

Compound Name: Tetrafluorosuccinic acid

Cat. No.: B1211353

CAS Number: 377-38-8
Molecular Formula: CaH2F40a

This technical guide provides an in-depth overview of tetrafluorosuccinic acid, a fluorinated
dicarboxylic acid of significant interest in chemical synthesis and materials science. This
document is intended for researchers, scientists, and drug development professionals, offering
detailed information on its properties, synthesis, and potential applications.

Core Chemical and Physical Properties

Tetrafluorosuccinic acid, also known as 2,2,3,3-tetrafluorobutanedioic acid, is a white
crystalline solid. The presence of four fluorine atoms significantly influences its chemical
properties, most notably increasing its acidity compared to its non-fluorinated analog, succinic
acid. A summary of its key quantitative properties is presented in Table 1.
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Property Value Reference
CAS Number 377-38-8 [1112]
Molecular Formula CaH2F40a4 [1][2]
Molecular Weight 190.05 g/mol [1]

Melting Point 115-118 °C [3]

Boiling Point 150 °C at 15 mmHg [4]
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Molecular Structure

The molecular structure of tetrafluorosuccinic acid consists of a four-carbon butanedioic acid
backbone with fluorine atoms substituting the hydrogen atoms on the C2 and C3 carbons.

Molecular Structure of Tetrafluorosuccinic Acid

Synthesis and Experimental Protocols

While various methods for the synthesis of fluorinated organic compounds exist, a common
route to dicarboxylic acids involves the oxidation of a corresponding unsaturated precursor. A
representative experimental protocol for the synthesis of a dicarboxylic acid via alkene
oxidation is detailed below. This generalized procedure can be adapted for the synthesis of
tetrafluorosuccinic acid from a suitable tetrafluorinated alkene precursor.

General Protocol for Alkene Oxidation to a Dicarboxylic
Acid

This protocol outlines the oxidation of an alkene using potassium permanganate to yield a
dicarboxylic acid.[5][6]
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Materials:

Alkene precursor

Potassium permanganate (KMnQOa4)

Dilute sulfuric acid (H2S0a)

Sodium carbonate solution (optional, for alkaline conditions)

Distilled water

Appropriate organic solvent (e.g., acetone, t-butanol)

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Heating and stirring apparatus

Extraction and purification equipment (separatory funnel, rotary evaporator, recrystallization
apparatus)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser,
and a dropping funnel, dissolve the alkene precursor in a suitable solvent.

Preparation of Oxidant: Prepare an aqueous solution of potassium permanganate. For acidic
conditions, the solution should be acidified with dilute sulfuric acid. For neutral or slightly
alkaline conditions, a dilute solution of potassium permanganate in water can be used.

Oxidation Reaction: While stirring the alkene solution, add the potassium permanganate
solution dropwise from the dropping funnel. The reaction is often exothermic, and the
addition rate should be controlled to maintain a moderate temperature. The reaction mixture
will typically turn from purple to a brown precipitate of manganese dioxide (MnO2).

Reaction Completion: After the addition is complete, continue stirring the mixture until the
purple color of the permanganate has disappeared, indicating the completion of the
oxidation. The reaction may require heating to proceed to completion.
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o Work-up:
o Cool the reaction mixture to room temperature.
o Filter the mixture to remove the manganese dioxide precipitate.

o The filtrate, containing the dicarboxylic acid salt, is then acidified with a strong acid (e.qg.,
concentrated HCI) to precipitate the dicarboxylic acid.

o If the product is soluble in the aqueous layer, extract the aqueous phase with a suitable
organic solvent.

 Purification: The crude dicarboxylic acid can be purified by recrystallization from an
appropriate solvent.

Safety Precautions: Potassium permanganate is a strong oxidizing agent and should be
handled with care. Reactions involving permanganate can be vigorous. Always wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.
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Experimental Workflow: Alkene Oxidation
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Generalized workflow for the synthesis of a dicarboxylic acid via alkene oxidation.
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Applications in Research and Drug Development

Tetrafluorosuccinic acid serves as a valuable building block in organic synthesis, particularly
for the introduction of fluorinated moieties into larger molecules. The unique properties
conferred by fluorine atoms, such as increased metabolic stability and altered acidity, make this
compound and its derivatives of interest in the development of pharmaceuticals and
agrochemicals.

Role as a Fluorinated Building Block

In drug design, the incorporation of fluorine can significantly impact a molecule's
pharmacokinetic and pharmacodynamic properties. Tetrafluorosuccinic acid can be used to
synthesize more complex fluorinated molecules that may exhibit enhanced biological activity.
Its dicarboxylic acid functionality allows for a variety of chemical transformations, including the
formation of esters, amides, and other derivatives.

Use in Materials Science

The thermal and chemical stability of fluorinated compounds makes tetrafluorosuccinic acid
a candidate for the synthesis of specialty polymers and materials. These materials may find
applications in environments requiring high resistance to heat and chemical degradation.

Safety and Handling

Tetrafluorosuccinic acid is a corrosive substance and should be handled with appropriate
safety precautions. It can cause skin and eye irritation. Always use in a well-ventilated area and
wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat. Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

Conclusion

Tetrafluorosuccinic acid is a versatile fluorinated compound with significant potential in
various fields of chemical research and development. Its unique properties, stemming from the
presence of multiple fluorine atoms, make it a valuable building block for the synthesis of novel
pharmaceuticals, agrochemicals, and advanced materials. The experimental protocols and
data presented in this guide are intended to support researchers in the safe and effective use
of this compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Electrochemical Flash Fluorination and Radiofluorination - PMC [pmc.ncbi.nim.nih.gov]
notes.fluorinel.ru [notes.fluorinel.ru]
researchgate.net [researchgate.net]

1.
2.
3.
e 4. revroum.lew.ro [revroum.lew.ro]
5. Electrochemical C(sp3)-H Fluorination - PubMed [pubmed.ncbi.nim.nih.gov]
6.

Linking Fluorine with Bio-Derived Furfural: Aiming Towards More Sustainable Fluorinated
Polymers and Drugs - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Tetrafluorosuccinic Acid: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1211353#tetrafluorosuccinic-acid-cas-
number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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